Cas no 938062-01-2 (4-Bromo-7-methoxy-1H-indazole)

4-Bromo-7-methoxy-1H-indazole structure
4-Bromo-7-methoxy-1H-indazole structure
Product Name:4-Bromo-7-methoxy-1H-indazole
CAS No:938062-01-2
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD17016112
CID:1039474
Update Time:2024-10-25

4-Bromo-7-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-7-methoxy-1H-indazole
    • 4-?bromo-?7-?methoxy-1H-?Indazole
    • SIKUFDVMQXXDET-UHFFFAOYSA-N
    • PB13743
    • TRA0039353
    • FCH1352022
    • SY031148
    • AK104831
    • AX8239039
    • ST1100614
    • Z1134
    • 4-Bromo-7-methoxy-1H-indazole (ACI)
    • MDL: MFCD17016112
    • Inchi: 1S/C8H7BrN2O/c1-12-7-3-2-6(9)5-4-10-11-8(5)7/h2-4H,1H3,(H,10,11)
    • InChI Key: SIKUFDVMQXXDET-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(NN=C2)C(OC)=CC=1

Computed Properties

  • Exact Mass: 225.97400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Topological Polar Surface Area: 37.9

Experimental Properties

  • PSA: 37.91000
  • LogP: 2.33400

4-Bromo-7-methoxy-1H-indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Bromo-7-methoxy-1H-indazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O) Solvents: Chloroform ;  0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Potassium acetate ,  Isovaleronitrile ;  20 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  2 h, 50 °C; 50 °C → rt
1.4 Reagents: Potassium hydroxide Solvents: Water ;  pH 14
Reference
Preparation of 3-amino-1-arylpropylindoles and aza-substituted indoles as biogenic monoamine reuptake inhibitors
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic anhydride Solvents: Chloroform ;  0 - 5 °C; 5 min, 0 - 5 °C; 5 °C → rt; 1 h, rt
1.2 Reagents: Isoamyl nitrite ,  Potassium acetate ;  20 h, reflux; reflux → rt
Reference
Preparation of aminosulfonylphenyl pyrazolo[1,5-a]pyrimidines as Raf kinase inhibitors.
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1,2-Dimethoxyethane ;  overnight, 100 °C
Reference
Preparation of aminopyridine based-compounds as TYK2 inhibitor for prevention and/or treatment of diseases responsive to TYK2 receptors
, China, , ,

4-Bromo-7-methoxy-1H-indazole Raw materials

4-Bromo-7-methoxy-1H-indazole Preparation Products

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